1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea

• IUPAC Name: 1-(5-tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea
• InChI: InChI=1S/C14H20N4O2S/c1-9-8-16-12(21-9)5-6-15-13(19)17-11-7-10(20-18-11)14(2,3)4/h7-8H,5-6H2,1-4H3,(H2,15,17,18,19)
• InChI Key: GMHORIBEAYECBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)CCNC(=O)NC2=NOC(=C2)C(C)(C)C
• Molecular Formula: C14H20N4O2S
• Molecular Weight: 308.40 g/mol

Description

1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea, also known as BMN-673, is a potent and selective inhibitor of poly-ADP-ribose polymerase (PARP). This compound has been widely studied for its potential use in cancer treatment due to its ability to induce synthetic lethality in cells with BRCA mutations.

Mechanism of Action

1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea works by inhibiting the activity of PARP, an enzyme involved in DNA repair. Inhibition of PARP leads to the accumulation of DNA damage, which is lethal to cancer cells with BRCA mutations. This is because these cells are already deficient in DNA repair mechanisms and are unable to repair the DNA damage caused by 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea.
Biochemical and Physiological Effects
1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea has been shown to selectively target cancer cells with BRCA mutations while sparing normal cells. This selectivity is due to the fact that normal cells have intact DNA repair mechanisms and are able to repair the DNA damage caused by 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea. In addition, 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea has been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea in lab experiments include its high potency and selectivity for cancer cells with BRCA mutations. However, the limitations include its high cost and limited availability.

Future Directions

There are several future directions for the study of 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea. One direction is the development of more efficient synthesis methods to reduce the cost and increase the availability of the compound. Another direction is the investigation of the potential use of 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea in combination with other cancer therapies. Finally, the development of 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea analogs with improved pharmacological properties is also an area of interest.

Synthesis Methods

1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the formation of the oxazoline and thiazole rings followed by the coupling of the two rings to form the final product. The synthesis has been optimized to produce high yields of 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea with high purity.

Scientific Research Applications

1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea has been extensively studied for its potential use in cancer treatment. It has been shown to be effective in inducing synthetic lethality in cells with BRCA mutations, which are commonly found in breast and ovarian cancers. 1-(5-Tert-butyl-1,2-oxazol-3-yl)-3-[2-(5-methyl-1,3-thiazol-2-yl)ethyl]urea has also been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer cells.